Cas no 878437-08-2 (2-chloro-N-(4-ethyl-5-methyl-1,3-thiazol-2-yl)acetamide)

• Product Name: 2-chloro-N-(4-ethyl-5-methyl-1,3-thiazol-2-yl)acetamide
• CAS No: 878437-08-2
• MF: C₈H₁₁ClN₂OS
• MW: 218.703739404678
• CID: 1067180
• PubChem ID: 3164323
• Update Time: 2025-04-20

2-chloro-N-(4-ethyl-5-methyl-1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(4-ethyl-5-methyl-thiazol-2-yl)-acetamide
• 2-chloro-N-(4-ethyl-5-methyl-1,3-thiazol-2-yl)acetamide
• CS-0249084
• Z425859482
• AKOS000302579
• EN300-42434
• 878437-08-2
• 2-Chloro-N-(4-ethyl-5-methylthiazol-2-yl)acetamide
• G40815

• MDL： MFCD06753298
• Inchi： 1S/C8H11ClN2OS/c1-3-6-5(2)13-8(10-6)11-7(12)4-9/h3-4H2,1-2H3,(H,10,11,12)
• InChI Key： MSHQDDQHSXQNNX-UHFFFAOYSA-N
• SMILES： ClCC(NC1=NC(=C(C)S1)CC)=O

Computed Properties

• Exact Mass: 218.0280618g/mol
• Monoisotopic Mass: 218.0280618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 70.2Ų

2-chloro-N-(4-ethyl-5-methyl-1,3-thiazol-2-yl)acetamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles